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Compound of Interest

Compound Name:
2-(4-Bromo-2-

methylphenyl)acetamide

CAS No.: 861055-58-5

Cat. No.: B2786765

Get Quote

Chemical Identity & Hazard Profile
Before initiating any disposal workflow, positive identification is critical to distinguish this

compound from its structural isomers (e.g., acetanilides).
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Parameter Technical Specification

Chemical Name 2-(4-Bromo-2-methylphenyl)acetamide

CAS Number 861055-58-5

Molecular Formula C₉H₁₀BrNO

Molecular Weight 228.09 g/mol

Structure Class
Phenylacetamide (Primary amide derivative of

phenylacetic acid)

Physical State Solid (Crystalline powder)

Primary Hazards
Irritant (Skin/Eye/Respiratory); Potential Aquatic

Toxicity (due to halogenation).[1]

Expert Insight: Unlike acetanilides (where nitrogen is attached to the ring), this is a

phenylacetamide. The amide nitrogen is primary (–NH₂), making it susceptible to hydrolysis

under strong acidic/basic conditions. However, for disposal, it must be treated as a

Halogenated Organic Solid.

Pre-Disposal Handling & Segregation
Proper segregation is the first line of defense against unexpected chemical reactions in waste

streams.

Segregation Logic
Do NOT Mix With: Strong oxidizers (e.g., permanganates, nitrates), strong acids, or strong

bases.

Compatible Stream: Halogenated Organic Solids.

Why? The bromine substituent requires specific incineration protocols (scrubbing) to prevent

the release of toxic hydrogen bromide (HBr) or bromine gas (Br₂).

DOT Visualization: Segregation Workflow
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The following decision tree illustrates the critical segregation steps to prevent cross-

contamination.

Waste Generation:
2-(4-Bromo-2-methylphenyl)acetamide

Is the waste Solid or Liquid?

Solid Waste
(Pure Substance/Debris)

Solid

Liquid Waste
(Dissolved in Solvent)

Solution

DISPOSAL BIN A:
Solid Halogenated Organics

Does solvent contain Halogens?
(e.g., DCM, Chloroform)

DISPOSAL BIN B:
Liquid Halogenated Solvents

Yes

DISPOSAL BIN C:
Liquid Non-Halogenated Solvents

No (e.g., Methanol, DMSO)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-(4-Bromo-2-methylphenyl)acetamide waste

based on physical state and solvent compatibility.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Chemical
Use this protocol for expired shelf stock or surplus solid material.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

glass container if intact.
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Labeling: Attach a hazardous waste tag.

Must Include: Full chemical name (No abbreviations), CAS # 861055-58-5, and the hazard

check: "Toxic," "Irritant."

Specific Note: Write "Halogenated Organic Solid" clearly on the tag.

Secondary Containment: Place the sealed container into a secondary tub to capture

potential leaks during transport.

Transfer: Move to the facility's Central Accumulation Area (CAA).

Final Disposal: This material must be sent to a licensed TSDF (Treatment, Storage, and

Disposal Facility) for High-Temperature Incineration with acid gas scrubbing.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)
Use this protocol if the compound is dissolved in solvents (e.g., DMSO, Dichloromethane).

Identify the Solvent: The solvent determines the waste stream, not just the solute.

If dissolved in DCM/Chloroform: Stream as Halogenated Solvent Waste.[2]

If dissolved in Methanol/Acetone: Stream as Non-Halogenated Solvent Waste (unless the

concentration of the bromo-compound is >1-2%, in which case many facilities default to

Halogenated to be safe).

Neutralization (If applicable): If the reaction mixture contains unquenched reagents (e.g.,

acid chlorides), quench them first. Ensure pH is between 5–9 before adding to the solvent

waste drum.

Bulking: Pour into the appropriate safety carboy (equipped with a funnel and lid).

Critical Safety: Do not fill carboys >90% capacity to allow for thermal expansion.

Scenario C: Contaminated Debris
Items: Gloves, weigh boats, paper towels.
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Protocol: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness). Label as

"Solid Debris Contaminated with Halogenated Organics."

Emergency Response: Spills & Exposure
Trustworthiness Check: These steps are self-validating based on the chemical's physical

properties (solid powder).

Incident Immediate Action Technical Rationale

Minor Solid Spill
Dampen a paper towel with

water/surfactant and wipe.

Prevents generation of

airborne dust (inhalation

hazard).[3][4][5]

Large Solid Spill
Cover with wet sand or

vermiculite; sweep carefully.

Minimizes dispersion;

vermiculite is inert and non-

reactive.

Skin Contact
Wash with soap and water for

15 minutes.[1]

The amide functionality is

lipophilic; soap is required to

solubilize and remove it.

Eye Contact

Flush with water for 15

minutes; seek medical aid.[1]

[3][4][5]

Mechanical irritation from

crystals + chemical irritation

from the halide.

Regulatory Compliance (RCRA & EPA)
RCRA Status: 2-(4-Bromo-2-methylphenyl)acetamide is not a specifically "P" or "U" listed

waste.

Waste Determination: Under 40 CFR 262.11, the generator must determine if the waste

exhibits hazardous characteristics.

Due to the halogen (Bromine) and potential toxicity, it should be managed as Hazardous

Waste rather than general refuse.

EPA Waste Code: If not characteristically hazardous (ignitable, corrosive, reactive, toxic via

TCLP), it is often coded as Non-Regulated Chemical Waste but disposed of via hazardous
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waste incineration contracts to ensure "Cradle-to-Grave" liability protection.

References
Sigma-Aldrich.Product Specification: 2-(4-Bromo-2-methylphenyl)acetamide (CAS

861055-58-5).[6] Retrieved from

U.S. Environmental Protection Agency (EPA).Hazardous Waste Generators: Categories and

Requirements. Retrieved from

National Institutes of Health (NIH) - PubChem.Compound Summary for Halogenated

Acetamides. Retrieved from

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA

3404-11R). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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